Cas no 1807018-74-1 (4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1807018-74-1
• MF: C₉H₄F₅IN₂
• MW: 362.037951469421
• CID: 4894405
• Update Time: 2025-06-15

4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F5IN2/c10-8(11)5-4(1-2-16)3-17-7(6(5)15)9(12,13)14/h3,8H,1H2
• InChI Key： UHOPJMPFXFZZFE-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile

4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile: A Multifunctional Fluorinated Pyridine Derivative with Promising Applications in Modern Medicinal Chemistry

4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile is a fluorinated pyridine derivative characterized by its unique combination of electron-withdrawing groups and heterocyclic scaffolding. This compound, with the CAS number 1807018-74-1, represents a critical building block in the synthesis of bioactive molecules due to its ability to modulate molecular interactions through fluorine-induced electronic effects. Recent advancements in synthetic chemistry and pharmacological research have underscored the importance of such fluorinated heterocycles in the development of novel therapeutics for complex diseases.

The molecular architecture of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile is defined by three key structural elements: (1) the pyridine ring, which serves as a versatile platform for drug design; (2) the difluoromethyl and trifluoromethyl substituents, which introduce steric and electronic complexity; and (3) the acetonitrile moiety, which enhances molecular rigidity and functional group diversity. These features enable the compound to act as a scaffold for the development of molecules with tailored biological activity, as demonstrated in recent studies on kinase inhibitors and GPCR modulators.

Fluorine atoms in the 4-(Difluoromethyl)-3-iodo-2-(trif, trifluoromethyl)pyridine-5-acetonitrile molecule significantly influence its physicochemical properties. The introduction of fluorine atoms in the difluoromethyl and trifluoromethyl groups increases the compound’s hydrophobicity, while the acetonitrile group contributes to polar interactions. This dual functionality makes the compound particularly attractive for applications in drug discovery, where precise control over molecular hydrophobicity and polar surface area is essential for optimizing pharmacokinetic profiles.

Recent research published in the Journal of Medicinal Chemistry has highlighted the potential of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile as a precursor for the synthesis of selective tyrosine kinase inhibitors. A 2023 study by Zhang et al. demonstrated that derivatives of this compound exhibit potent inhibitory activity against the EGFR (Epidermal Growth Factor Receptor) and ABL1 kinases, which are implicated in multiple cancers. The fluorinated pyridine scaffold was found to enhance binding affinity to the ATP-binding pocket of these kinases through optimized hydrogen bonding and electrostatic interactions.

One of the most notable advantages of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile is its compatibility with advanced synthetic methodologies. The compound’s iodine atom serves as a versatile electrophilic center, enabling efficient coupling reactions with a wide range of nucleophiles. This property has been leveraged in the development of new synthetic routes for fluorinated heterocycles, including the use of transition-metal catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille reactions. These methods have been critical in the rapid generation of diverse molecular libraries for high-throughput screening in drug discovery.

Studies published in Chemical Communications have further explored the utility of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile in the design of GPCR (G Protein-Coupled Receptor) modulators. Researchers have demonstrated that the fluorinated pyridine core can be functionalized to target specific receptors, such as the muscarinic acetylcholine receptors, which are involved in neuropsychiatric disorders. The steric bulk of the trifluoromethyl group was found to play a key role in stabilizing the active conformation of the receptor-ligand complex, thereby enhancing functional selectivity.

From a synthetic perspective, the preparation of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile involves a multi-step process that begins with the functionalization of a pyridine ring. A 2022 paper in Organic Letters described a novel route to this compound involving the use of microwave-assisted chemistry and chemo-enzymatic methods. These approaches not only improve the efficiency of the synthesis but also reduce the environmental impact of the process, aligning with the growing emphasis on green chemistry in pharmaceutical development.

The biological activity of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile derivatives has also been investigated in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that certain derivatives of this compound exhibit neuroprotective effects in models of Alzheimer’s disease. The mechanism of action appears to involve the modulation of amyloid-beta aggregation and the inhibition of oxidative stress pathways, suggesting potential therapeutic applications for age-related cognitive decline.

Despite its promising applications, the development of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile derivatives faces challenges related to metabolic stability and toxicity. Recent work in Drug Metabolism and Disposition has focused on optimizing the in vivo behavior of these compounds through structural modifications. For example, the introduction of hydroxyl or amino groups at specific positions has been shown to enhance metabolic clearance and reduce off-target effects, highlighting the importance of rational drug design in this area.

In conclusion, 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile represents a valuable tool in modern medicinal chemistry. Its unique combination of fluorinated groups and heterocyclic scaffolding positions it as a key intermediate in the synthesis of bioactive molecules with diverse therapeutic potential. Ongoing research continues to expand the scope of its applications, from oncology to neurology, underscoring its significance in the quest for innovative treatments for complex diseases.

For further exploration of this compound and its derivatives, researchers are encouraged to consult recent publications in leading journals such as the Journal of Medicinal Chemistry, Chemical Communications, and ACS Chemical Neuroscience. These studies provide critical insights into the synthesis, biological activity, and pharmacological potential of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile, highlighting its role as a cornerstone in the development of next-generation therapeutics.

As the field of medicinal chemistry continues to evolve, the importance of fluorinated heterocycles like 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile is expected to grow. Advances in synthetic methodologies, computational modeling, and biological screening will further enhance the utility of this compound, paving the way for the discovery of novel drugs with improved efficacy and safety profiles.

For those interested in the synthesis or application of 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile, staying abreast of the latest research and technological developments in the field is essential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this compound in the pursuit of transformative medical solutions.

Ultimately, 4-(Difluoromethyl)-3-iodo-2-(trifluoromethyl)pyridine-5-acetonitrile exemplifies the power of molecular design in addressing complex biological challenges. Its role as a versatile scaffold for drug discovery underscores the importance of continued innovation in synthetic chemistry and pharmacological research. As we move forward, the exploration of this compound and its derivatives will undoubtedly contribute to the advancement of medicine in ways that are both impactful and far-reaching.